Cas no 2957-09-7 ((2R)-2-hydroxy-2-(hydroxymethyl)butanedioic acid)

• Product Name: (2R)-2-hydroxy-2-(hydroxymethyl)butanedioic acid
• CAS No: 2957-09-7
• MF: C₅H₈O₆
• MW: 164.113422393799
• CID: 1440077
• PubChem ID: 3083787
• Update Time: 2025-04-20

(2R)-2-hydroxy-2-(hydroxymethyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-hydroxy-2-(hydroxymethyl)butanedioic acid
• SCHEMBL9930076
• 2957-09-7
• Butanedioic acid, 2-hydroxy-2-(hydroxymethyl)-
• 2-Hydroxy-2-(hydroxymethyl)butanedioic acid
• DTXSID20183743
• CHEBI:189177
• itatartaric acid

• Inchi： 1S/C5H8O6/c6-2-5(11,4(9)10)1-3(7)8/h6,11H,1-2H2,(H,7,8)(H,9,10)/t5-/m1/s1
• InChI Key： QKDVEGVVCQTJPD-RXMQYKEDSA-N
• SMILES： O[C@@](C(=O)O)(CO)CC(=O)O

Computed Properties

• Exact Mass: 164.03204
• Monoisotopic Mass: 164.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids